Cas no 73855-81-9 (1-(10,11-dihydro-5H-dibenzo[a,d][7]annulen-5-yl)azetidin-3-amine)

1-(10,11-dihydro-5H-dibenzo[a,d][7]annulen-5-yl)azetidin-3-amine structure
73855-81-9 structure
Product name:1-(10,11-dihydro-5H-dibenzo[a,d][7]annulen-5-yl)azetidin-3-amine
CAS No:73855-81-9
MF:C18H20N2
MW:264.3648
CID:1764461
PubChem ID:52672

1-(10,11-dihydro-5H-dibenzo[a,d][7]annulen-5-yl)azetidin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(10,11-dihydro-5H-dibenzo[a,d][7]annulen-5-yl)azetidin-3-amine
    • 1-(6,11-dihydro-5H-dibenzo[1,2-a:1',2'-e][7]annulen-11-yl)azetidin-3-amine
    • 1-[10,11-Dihydro-5H-dibenzo[a,d]cyclohepten-5-yl]-3-azetidinamine
    • DTXSID80224444
    • CHEMBL3230889
    • SCHEMBL8258046
    • 73855-81-9
    • 3-Amino-1-(10,11-dihydro-5H-dibenz(a,d)cyclohepten-5-yl)azetidine
    • AZETIDINE, 3-AMINO-1-(10,11-DIHYDRO-5H-DIBENZ(a,d)CYCLOHEPTEN-5-YL)-
    • BRN 0487175
    • Inchi: InChI=1S/C18H20N2/c19-15-11-20(12-15)18-16-7-3-1-5-13(16)9-10-14-6-2-4-8-17(14)18/h1-8,15,18H,9-12,19H2
    • InChI Key: VSTTXWATQKCPGB-UHFFFAOYSA-N
    • SMILES: C1CC2=CC=CC=C2C(C3=CC=CC=C31)N4CC(C4)N

Computed Properties

  • Exact Mass: 264.162648646g/mol
  • Monoisotopic Mass: 264.162648646g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.3Ų
  • XLogP3: 2.6

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